6,6-Dimethyl-5-[(oxan-2-yl)oxy]hept-3-yn-2-one

• CAS No.: 65844-87-3
• Molecular Formula: C14H22O3
• Molecular Weight: 238.32 g/mol
• IUPAC Name: 6,6-dimethyl-5-(oxan-2-yloxy)hept-3-yn-2-one
• InChI: InChI=1S/C14H22O3/c1-11(15)8-9-12(14(2,3)4)17-13-7-5-6-10-16-13/h12-13H,5-7,10H2,1-4H3
• InChI Key: YSABVLCFQAEWLX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C#CC(C(C)(C)C)OC1CCCCO1

Description

6,6-Dimethyl-5-[(oxan-2-yl)oxy]hept-3-yn-2-one is a chemical compound with a unique structure that includes an oxane ring and a hept-3-yn-2-one backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6,6-Dimethyl-5-[(oxan-2-yl)oxy]hept-3-yn-2-one typically involves the reaction of appropriate starting materials under specific conditions. One common method involves the use of a hept-3-yn-2-one derivative and an oxane ring precursor. The reaction conditions often include the use of catalysts and solvents to facilitate the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification and isolation to obtain the final product in a form suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

6,6-Dimethyl-5-[(oxan-2-yl)oxy]hept-3-yn-2-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the reagents and conditions used.

Reduction: Reduction reactions can lead to the formation of reduced derivatives of the compound.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Various nucleophiles and electrophiles can be used in substitution reactions, depending on the desired product.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield different ketones or alcohols, while reduction may produce various hydrocarbons.

Scientific Research Applications

6,6-Dimethyl-5-[(oxan-2-yl)oxy]hept-3-yn-2-one has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Medicine: Investigated for its potential therapeutic properties.

Industry: Utilized in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 6,6-Dimethyl-5-[(oxan-2-yl)oxy]hept-3-yn-2-one involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• 6,6-Dimethyl-2-oxo-3-cyclohexen-1-yl acetate
• 5-Hydroxy-5-(2-hydroxypropan-2-yl)-3,8-dimethyl-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,4,6,7,8,8a-hexahydroazulen-2-one

Uniqueness

6,6-Dimethyl-5-[(oxan-2-yl)oxy]hept-3-yn-2-one is unique due to its specific structure, which includes an oxane ring and a hept-3-yn-2-one backbone. This structure imparts distinct chemical and physical properties, making it valuable for various applications.